Cas no 104456-81-7 (Methyl 5-fluoro-2-mercaptobenzoate)

• Product Name: Methyl 5-fluoro-2-mercaptobenzoate
• CAS No: 104456-81-7
• MF: C₈H₇FO₂S
• MW: 186.203384637833
• CID: 5250429
• Update Time: 2025-05-22

Methyl 5-fluoro-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-2-mercaptobenzoate
• methyl 5-fluoro-2-sulfanylbenzoate
• AT20788
• Benzoic acid, 5-fluoro-2-mercapto-, methyl ester
• Methyl 5-fluoro-2-mercaptobenzoate

• Inchi： 1S/C8H7FO2S/c1-11-8(10)6-4-5(9)2-3-7(6)12/h2-4,12H,1H3
• InChI Key： LURYYKGKBIBXOY-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 27.3

Additional information on Methyl 5-fluoro-2-mercaptobenzoate

Comprehensive Analysis of Methyl 5-fluoro-2-mercaptobenzoate (CAS No. 104456-81-7): Properties, Applications, and Industry Trends

Methyl 5-fluoro-2-mercaptobenzoate (CAS 104456-81-7) is a fluorinated aromatic ester with a mercapto functional group, gaining attention in pharmaceutical and agrochemical research. This compound's unique molecular structure, featuring a fluoro substituent at the 5-position and a thiol group at the 2-position, enables diverse reactivity patterns. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly in crop protection agents and small-molecule drugs targeting enzyme inhibition.

The growing demand for fluorinated building blocks like 104456-81-7 reflects broader industry trends toward precision chemistry. With global pharmaceutical markets projected to exceed $1.5 trillion by 2025 (IQVIA data), researchers increasingly explore structure-activity relationships enabled by such compounds. The 5-fluoro moiety enhances metabolic stability, while the methyl ester group offers versatile derivatization pathways – features frequently searched in medicinal chemistry forums and patent literature.

From a synthetic perspective, Methyl 5-fluoro-2-mercaptobenzoate demonstrates remarkable chemo-selectivity in cross-coupling reactions. A 2023 Journal of Fluorine Chemistry study documented its efficacy in palladium-catalyzed transformations, achieving >85% yield in S-arylation reactions – a hot topic in green chemistry discussions. The compound's electron-withdrawing effects from the fluorine atom facilitate nucleophilic aromatic substitutions, making it valuable for constructing heterocyclic scaffolds prevalent in 60% of FDA-approved drugs.

Environmental considerations surrounding fluorinated compounds have spurred innovation in 104456-81-7 applications. Manufacturers now emphasize atom economy in production processes, addressing ESG (Environmental, Social, and Governance) concerns raised in investor reports. The compound's biodegradation pathways are under active investigation, with preliminary data suggesting faster breakdown than perfluorinated substances – a differentiation point highlighted in recent REACH compliance documentation.

Analytical characterization of CAS 104456-81-7 typically employs LC-MS/MS and 19F NMR spectroscopy, techniques frequently queried in laboratory technique databases. The methyl ester proton signal appears at ~3.9 ppm in 1H NMR, while the thiol proton shows variable chemical shift depending on solvent. These spectral features assist in quality control protocols demanded by GMP-certified facilities producing kilogram-scale batches for clinical trials.

Emerging applications leverage the compound's dual functionality. A 2024 ACS Medicinal Chemistry Letters publication revealed its incorporation into PROTAC degraders – a trending area in drug discovery with over 2,000 related PubMed entries last year. The mercapto group serves as an anchor point for E3 ligase ligands, while the aromatic core maintains proper pharmacophore geometry. Such innovations respond to growing searches for targeted protein degradation technologies.

Supply chain dynamics for Methyl 5-fluoro-2-mercaptobenzoate reflect shifting geopolitical factors in chemical manufacturing. Major producers now provide dual sourcing options and stability data extending beyond 36 months – specifications increasingly requested in procurement contracts. The compound's shelf life optimization has become a focal point, with nitrogen-blanketed packaging now standard to prevent thiol oxidation, a common concern in fine chemical storage.

Future research directions may explore continuous flow synthesis of 104456-81-7, aligning with Industry 4.0 initiatives in chemical production. Computational modeling suggests potential for enzyme-mediated asymmetric synthesis of its chiral derivatives – an approach gaining traction in sustainable chemistry circles. As AI-assisted molecular design platforms incorporate more fluorine parameters, demand for this versatile building block will likely accelerate across life science applications.